Cas no 31535-06-5 (2H-Pyran,3-chloro-2-ethyltetrahydro-)
31535-06-5 structure
Product Name:2H-Pyran,3-chloro-2-ethyltetrahydro-
CAS No:31535-06-5
MF:C7H13ClO
MW:148.630521535873
CID:323093
PubChem ID:190301
Update Time:2025-04-19
2H-Pyran,3-chloro-2-ethyltetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran,3-chloro-2-ethyltetrahydro-
- 3-chloro-2-ethyloxane
- SCHEMBL16827208
- DTXSID70953514
- 3-chloro-2-ethyltetrahydro-2h-pyran
- Pyran, 3-chloro-2-ethyltetrahydro-
- 31535-06-5
-
- Inchi： 1S/C7H13ClO/c1-2-7-6(8)4-3-5-9-7/h6-7H,2-5H2,1H3
- InChI Key： OZYHIICGFXIVAU-UHFFFAOYSA-N
- SMILES： ClC1CCCOC1CC
Computed Properties
- Exact Mass: 148.06559
- Monoisotopic Mass: 148.0654927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
2H-Pyran,3-chloro-2-ethyltetrahydro- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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